Cas no 2137803-28-0 (2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl-)
2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl-
- EN300-681380
- 1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride
- 2137803-28-0
-
- Inchi: 1S/C7H10ClNO2S2/c1-4-5(2)12-7(9-4)6(3)13(8,10)11/h6H,1-3H3
- InChI Key: XCOWTDPXIOORKF-UHFFFAOYSA-N
- SMILES: S1C(C)=C(C)N=C1C(C)S(Cl)(=O)=O
Computed Properties
- Exact Mass: 238.9841486g/mol
- Monoisotopic Mass: 238.9841486g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- Density: 1.404±0.06 g/cm3(Predicted)
- Boiling Point: 329.6±30.0 °C(Predicted)
- pka: 2.40±0.10(Predicted)
2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-681380-0.05g |
1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride |
2137803-28-0 | 0.05g |
$1320.0 | 2023-03-11 | ||
| Enamine | EN300-681380-0.1g |
1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride |
2137803-28-0 | 0.1g |
$1384.0 | 2023-03-11 | ||
| Enamine | EN300-681380-0.25g |
1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride |
2137803-28-0 | 0.25g |
$1447.0 | 2023-03-11 | ||
| Enamine | EN300-681380-0.5g |
1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride |
2137803-28-0 | 0.5g |
$1509.0 | 2023-03-11 | ||
| Enamine | EN300-681380-1.0g |
1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride |
2137803-28-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-681380-2.5g |
1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride |
2137803-28-0 | 2.5g |
$3080.0 | 2023-03-11 | ||
| Enamine | EN300-681380-5.0g |
1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride |
2137803-28-0 | 5.0g |
$4557.0 | 2023-03-11 | ||
| Enamine | EN300-681380-10.0g |
1-(dimethyl-1,3-thiazol-2-yl)ethane-1-sulfonyl chloride |
2137803-28-0 | 10.0g |
$6758.0 | 2023-03-11 |
2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl-
Comprehensive Overview of 2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl- (CAS No. 2137803-28-0)
2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl- (CAS No. 2137803-28-0) is a specialized sulfonyl chloride derivative with a thiazole core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique reactivity and potential applications in organic synthesis. The presence of the methyl groups at the α, 4, and 5 positions enhances its steric and electronic properties, making it a valuable intermediate for constructing complex molecules.
In recent years, the demand for heterocyclic compounds like 2-Thiazolemethanesulfonyl chloride has surged, driven by their role in drug discovery and material science. Researchers are particularly interested in its sulfonylation capabilities, which enable the introduction of sulfonyl groups into target molecules—a critical step in developing bioactive compounds. The compound's CAS No. 2137803-28-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge chemistry.
One of the trending topics in organic chemistry is the development of sustainable synthetic methods. 2-Thiazolemethanesulfonyl chloride aligns with this trend, as its reactivity often reduces the need for harsh conditions or excessive reagents. This efficiency is crucial for industries aiming to minimize environmental impact while maintaining high yields. Additionally, its thiazole ring is a hotspot for structure-activity relationship (SAR) studies, particularly in designing antimicrobial and anticancer agents.
From a technical perspective, the compound's stability and solubility profile make it suitable for diverse reaction conditions. Its sulfonyl chloride moiety is highly reactive toward nucleophiles, facilitating the formation of sulfonamides, sulfonate esters, and other derivatives. This versatility is why CAS No. 2137803-28-0 is often referenced in patents and research papers focusing on medicinal chemistry and catalysis.
Another area of interest is the compound's potential in polymer chemistry. The thiazole ring can impart unique electronic properties to polymers, making them candidates for conductive materials or sensors. As the search for advanced functional materials grows, 2-Thiazolemethanesulfonyl chloride may play a pivotal role in innovations such as flexible electronics or smart coatings.
For researchers and manufacturers, sourcing high-purity 2-Thiazolemethanesulfonyl chloride, α,4,5-trimethyl- is essential to ensure reproducible results. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and structure. The compound's CAS No. 2137803-28-0 serves as a universal identifier, streamlining procurement and regulatory compliance across global markets.
In summary, 2-Thiazolemethanesulfonyl chloride (CAS No. 2137803-28-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its thiazole core and sulfonyl chloride functionality make it a cornerstone in modern synthetic chemistry, addressing both academic and industrial needs. As research continues to explore its potential, this compound is poised to remain a key player in innovative chemical solutions.
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